Cas no 5006-20-2 (5-Ethoxy-4-methoxazole)

• Product Name: 5-Ethoxy-4-methoxazole
• CAS No: 5006-20-2
• MF: C₆H₉NO₂
• MW: 127.141161680222
• MDL: MFCD06411139
• CID: 45471
• PubChem ID: 11815362
• Update Time: 2025-09-26

5-Ethoxy-4-methoxazole Chemical and Physical Properties

Names and Identifiers

• 5-Ethoxy-4-methyloxazole
• 4-Methyl-5-ethoxyoxazole
• 5-Ethoxy-4-methoxazole
• 5-ethoxy-4-Methyl-1,3-oxazole
• 5-ethoxy-4-methyl-oxazole
• Oxazole,5-ethoxy-4-Methyl
• FT-0601131
• A827950
• MFCD06411139
• C75335
• AKOS006293607
• DTXSID10473367
• 5006-20-2
• GS-3243
• Oxazole, 5-ethoxy-4-methyl-
• FWPDSAJKWKRRJD-UHFFFAOYSA-N
• 5-Ethoxy-4-methyl-1,3-oxazole, AldrichCPR
• CS-W006448
• 4-(3-AMINO-PHENYL)-PIPERAZINE-1-CARBOXYLICACIDTERT-BUTYLESTER
• AM20080834
• J-515762
• SCHEMBL618431
• DB-008461
• DTXCID00424181

• MDL： MFCD06411139
• Inchi： 1S/C6H9NO2/c1-3-8-6-5(2)7-4-9-6/h4H,3H2,1-2H3
• InChI Key： FWPDSAJKWKRRJD-UHFFFAOYSA-N
• SMILES： O(CC)C1=C(C)N=CO1

Computed Properties

• Exact Mass: 127.06300
• Monoisotopic Mass: 127.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4
• Topological Polar Surface Area: 35.3Ų

Experimental Properties

• Color/Form: Uncertain
• Density: 1.04
• Boiling Point: 164.5°C at 760 mmHg
• Flash Point: 164.5 °C at 760 mmHg
• Refractive Index: 1.4361
• PSA: 35.26000
• LogP: 1.38170
• Solubility: Uncertain

5-Ethoxy-4-methoxazole Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• Storage Condition：Sealed in dry,Store in freezer, under -20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 4,5-disubstituted oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 4,5-disubstituted oxazoles

Additional information on 5-Ethoxy-4-methoxazole

Comprehensive Overview of 5-Ethoxy-4-methoxazole (CAS No. 5006-20-2): Properties, Applications, and Industry Insights

5-Ethoxy-4-methoxazole (CAS No. 5006-20-2) is a specialized heterocyclic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural properties. This methoxazole derivative features an ethoxy group at the 5-position and a methoxy group at the 4-position, contributing to its reactivity and potential applications. Recent studies highlight its role as a key intermediate in synthesizing bioactive molecules, particularly in antimicrobial and antifungal agents. The compound’s molecular formula C6H9NO3 and moderate polarity make it soluble in organic solvents like ethanol and dimethyl sulfoxide (DMSO), facilitating laboratory-scale reactions.

The growing demand for heterocyclic building blocks in drug discovery has positioned 5-Ethoxy-4-methoxazole as a candidate for optimizing structure-activity relationships (SAR). Researchers are exploring its potential in crop protection formulations, aligning with the global trend toward sustainable agriculture. Notably, its low environmental persistence compared to traditional agrochemicals addresses concerns about soil contamination—a hot topic in 2024’s green chemistry initiatives. Analytical techniques such as HPLC-MS and NMR spectroscopy confirm its high purity (>98%), a critical factor for regulatory compliance in Good Manufacturing Practice (GMP) settings.

In the pharmaceutical sector, 5-Ethoxy-4-methoxazole derivatives are being investigated for anti-inflammatory properties, coinciding with rising searches for non-opioid pain management alternatives. Patent filings from 2020–2024 reveal its incorporation into prodrug designs, leveraging its metabolic stability to enhance drug bioavailability. Industry forums frequently discuss its cost-effective synthesis via Pd-catalyzed coupling reactions, a process optimized for low heavy metal residues to meet stringent ICH Q3D guidelines.

From a commercial perspective, suppliers emphasize custom synthesis services for 5-Ethoxy-4-methoxazole to support small-molecule screening libraries. This aligns with the AI-driven drug discovery boom, where researchers prioritize diverse chemical scaffolds. Storage recommendations typically include argon-protected containers at −20°C to prevent oxidative degradation, a detail often queried in laboratory handling protocols. The compound’s LD50 >2000 mg/kg (oral, rat) underscores its low acute toxicity, a selling point for occupational safety compliance.

Emerging applications in material science are also noteworthy. The methoxazole core’s electron-rich aromatic system enables its use in organic semiconductors, resonating with the flexible electronics market expansion. Quality control certificates often specify residual solvent levels (<0.1% for Class 2 solvents per USP <467>), addressing impurity profiling requirements—a frequent concern in FDA submissions.

For researchers troubleshooting scale-up challenges, recent continuous flow chemistry publications demonstrate improved yields (>85%) of 5-Ethoxy-4-methoxazole via microwave-assisted synthesis. These advancements respond to the pharmaceutical industry’s focus on Process Analytical Technology (PAT) for Quality by Design (QbD) implementations. Environmental impact assessments confirm its ready biodegradability (OECD 301F), making it a candidate for green solvent formulations—a trending search term among eco-conscious manufacturers.